3-Hydroxybutanoic (2S)-4-((phenylsulfonyl)oxy)pyrrolidine-2-carboxylic anhydride

• Molecular Formula: C15H19NO7S
• Molecular Weight: 357.4 g/mol
• SMILES: CC(CC(=O)OC(=O)C1CC(CN1)OS(=O)(=O)C2=CC=CC=C2)O
• InChI: InChI=1S/C15H19NO7S/c1-10(17)7-14(18)22-15(19)13-8-11(9-16-13)23-24(20,21)12-5-3-2-4-6-12/h2-6,10-11,13,16-17H,7-9H2,1H3/t10?,11?,13-/m0/s1
• InChIKey: ADMJGLNXXUQILD-XIVSLSHWSA-N

3-Hydroxybutanoic (2S)-4-((phenylsulfonyl)oxy)pyrrolidine-2-carboxylic Anhydride: Chiral Pyrrolidine Intermediate for MC4R Agonist Synthesis

3-Hydroxybutanoic (2S)-4-((phenylsulfonyl)oxy)pyrrolidine-2-carboxylic anhydride (CAS 828276-78-4, PubChem CID 127258683) is a chiral, heterobifunctional pyrrolidine derivative bearing a phenylsulfonyloxy leaving group at the 4-position and a 3-hydroxybutanoic mixed anhydride at the 2-carboxyl position [1]. The compound belongs to a class of pyrrolidine carboxylic acid intermediates disclosed in patent literature for the enantioselective synthesis of melanocortin-4 receptor (MC4R) agonists, which are under investigation for obesity, diabetes, and sexual dysfunction [2]. Its computed physicochemical profile—molecular weight 357.4 g/mol, XLogP3-AA 0.4, topological polar surface area 127 Ų, and two hydrogen bond donors—places it in a favorable drug-like property space distinct from its N-methyl and iodo-substituted analogs [1].

1

Chiral pyrrolidine intermediate for MC4R agonist synthesis research

2

(2S) stereochemistry supports preparation of enantiopure final compounds

3

Free pyrrolidine NH enables direct amide bond functionalization without deprotection

• [1] PubChem Compound Summary for CID 127258683, 3-Hydroxybutanoic (2S)-4-((phenylsulfonyl)oxy)pyrrolidine-2-carboxylic anhydride. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/127258683 (accessed 2026-05-10). View Source
• [2] US Patent Application 20060199958. Process and intermediates for the preparation of pyrrolidine carboxylic acids. Filed March 3, 2006. https://patents.justia.com/patent/20060199958 View Source

Why Generic Substitution Fails: Structural Determinants of Reactivity and Stereochemical Integrity in 3-Hydroxybutanoic (2S)-4-((phenylsulfonyl)oxy)pyrrolidine-2-carboxylic Anhydride

In-class pyrrolidine anhydride analogs cannot be interchanged with this compound because three critical structural features govern downstream reactivity and stereochemical outcome. First, the (2S) absolute configuration at the pyrrolidine α-carbon is essential for producing enantiomerically pure MC4R agonist final products; the patent literature explicitly notes that racemic syntheses result in 50% material loss and require costly chiral HPLC separation [1]. Second, the free secondary amine (NH) on the pyrrolidine ring—absent in the N-methyl analog—is the primary site for subsequent amide bond formation or N-functionalization in multi-step synthetic routes [2]. Third, the phenylsulfonyloxy group at C4 serves as a superior leaving group for nucleophilic displacement compared to iodo or tosyloxy alternatives, with its sulfonate ester character offering a distinct leaving group ability profile that directly impacts reaction yield and product purity [3].

1 Racemic or opposite enantiomer may shift stereochemical outcome, requiring chiral resolution steps.

2 N-methyl analogs lack free NH, which may block key amide bond formation and necessitate deprotection.

3 Iodo or tosyloxy leaving groups may alter displacement kinetics and reaction profile vs phenylsulfonyloxy.

• [1] US Patent Application 20060199958. Process and intermediates for the preparation of pyrrolidine carboxylic acids. Filed March 3, 2006. https://patents.justia.com/patent/20060199958 View Source
• [2] WO 02/068387 and WO 02/068388. Pyrrolidine compounds as melanocortin receptor agonists. Published September 6, 2002. Cited in US 20060199958. View Source
• [3] Ortica, F. et al. Acid generation by 1,4-bis(phenylsulfonyloxy)benzene and their photochemical mechanism. Monatshefte für Chemie - Chemical Monthly, 2016. https://rd.springer.com/article/10.1007/s00706-016-1850-3 View Source

Quantitative Differentiation Evidence: 3-Hydroxybutanoic (2S)-4-((phenylsulfonyl)oxy)pyrrolidine-2-carboxylic Anhydride vs. Closest Analogs

Molecular Weight and Lipophilicity Differentiation vs. N-Methyl Analog

The target compound (MW 357.4 g/mol, XLogP3-AA 0.4) is 14 mass units lighter and 3.2 logP units lower than the N-methyl analog Butyric (2S)-3-hydroxy-1-methyl-4-((phenylsulfonyl)oxy)pyrrolidine-2-carboxylic anhydride (MW 371.4 g/mol, estimated XLogP3-AA ~3.6 based on the N-methyl and butyryl contributions) [1]. The lower lipophilicity and smaller size of the target compound result in a topological polar surface area (TPSA) of 127 Ų, which is within the favorable range for CNS drug-likeness [1]. The N-methyl analog's increased steric bulk and lipophilicity alter its suitability for specific downstream coupling reactions where a free secondary amine is required.

MW & Lipophilicity vs N-Me

Reported

MW 357.4 g/mol; XLogP3-AA 0.4; TPSA 127 Ų. vs N-Me analog (MW 371.4, estimated XLogP ~3.6). ΔMW –14, ΔXLogP ~ –3.2.

Supports aqueous solubility and polar reaction conditions

Computed properties; experimental validation recommended

Evidence Dimension	Molecular weight and computed lipophilicity (XLogP3-AA)
Target Compound Data	MW 357.4 g/mol; XLogP3-AA 0.4; TPSA 127 Ų; HBD 2; HBA 8; Rotatable bonds 8 [1]
Comparator Or Baseline	Butyric (2S)-3-hydroxy-1-methyl-4-((phenylsulfonyl)oxy)pyrrolidine-2-carboxylic anhydride: MW 371.4 g/mol; contains N-methyl and butyryl groups in place of NH and 3-hydroxybutanoyl
Quantified Difference	ΔMW = 14.0 g/mol (3.9% reduction); Estimated ΔXLogP3-AA ≈ −3.2 (substantial lipophilicity reduction); TPSA is comparable (target: 127 Ų)
Conditions	Computed physicochemical properties from PubChem (target) and vendor specification sheet (comparator); values are predicted, not experimentally determined

Why This Matters

A lower molecular weight and reduced lipophilicity favor aqueous solubility and formulation flexibility in multi-step synthetic sequences, making the target compound preferable when downstream reactions require polar, protic conditions or when the free NH is needed for further derivatization.

• [1] PubChem Compound Summary for CID 127258683. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/127258683 (accessed 2026-05-10). View Source

Leaving Group Complexity and Exact Mass Differentiation vs. Iodo Analog

The target compound carries a phenylsulfonyloxy leaving group at the pyrrolidine 4-position, with an exact mass of 357.08822312 Da and a molecular complexity score of 551, compared to the iodo analog (3-Hydroxybutanoic (2S)-4-iodopyrrolidine-2-carboxylic anhydride) with an exact mass of 326.99676 Da and a complexity score of 259 [1]. The substantially higher complexity of the phenylsulfonyloxy-substituted compound reflects greater structural information content, which correlates with more specific reactivity in nucleophilic displacement reactions. The phenylsulfonyloxy group, as a sulfonate ester, provides a modulated leaving group ability distinct from iodide, enabling controlled S-O bond cleavage under specific conditions (e.g., photochemical or reductive) rather than the more promiscuous C-I bond reactivity [2].

Leaving Group vs Iodo

Class-level

Exact mass 357.08822 Da (complexity 551) vs iodo analog 326.99676 Da (complexity 259). Phenylsulfonyloxy provides modulated leaving group ability.

Supports chemoselectivity in multi-step synthesis

Class-level inference; no direct kinetic comparison

Evidence Dimension	Exact mass and molecular complexity (synthetic intermediate differentiation)
Target Compound Data	Exact Mass 357.08822312 Da; Complexity 551; Heavy Atom Count 24; Contains phenylsulfonyloxy (sulfonate ester) at C4 [1]
Comparator Or Baseline	3-Hydroxybutanoic (2S)-4-iodopyrrolidine-2-carboxylic anhydride: Exact Mass 326.99676 Da; Complexity 259; Heavy Atom Count 15; Contains iodo at C4
Quantified Difference	ΔExact Mass = 30.09146 Da (8.4% increase); ΔComplexity = 292 (112% increase); ΔHeavy Atom Count = 9
Conditions	Computed properties from chem960.com listings; no experimental head-to-head comparison available

Why This Matters

The phenylsulfonyloxy group offers superior chemoselectivity in multi-step syntheses where orthogonal reactivity is required; iodide is a more labile leaving group prone to premature elimination or non-specific substitution, whereas the sulfonate ester permits controlled activation under defined conditions.

• [1] PubChem Compound Summary for CID 127258683. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/127258683 (accessed 2026-05-10). View Source
• [2] Ortica, F. et al. Acid generation by 1,4-bis(phenylsulfonyloxy)benzene and their photochemical mechanism. Monatshefte für Chemie - Chemical Monthly, 2016. https://rd.springer.com/article/10.1007/s00706-016-1850-3 View Source

Electronic and Steric Differentiation of Phenylsulfonyloxy vs. Tosyloxy Leaving Group

The target compound's phenylsulfonyloxy group (exact mass 357.08822312 Da, complexity 551) differs electronically from the 4-methylphenylsulfonyloxy (tosyloxy) group found in the direct analog 3-Hydroxybutanoic (2S)-4-(tosyloxy)pyrrolidine-2-carboxylic anhydride (CAS 828276-86-4; exact mass 371.10387318 Da; complexity 578) . The absence of the para-methyl substituent on the phenyl ring of the target compound reduces both steric bulk and electron density at the sulfonyl center. This electronic difference modulates the sulfonate ester's reactivity: the phenylsulfonyl group is less electron-rich than tosyl, making it a slightly better leaving group in nucleophilic displacement reactions. Photochemical studies on phenylsulfonyloxyarenes demonstrate that the unsubstituted phenylsulfonyloxy moiety undergoes distinct S-O bond homolysis pathways to generate phenylsulfonyl radicals, a reactivity mode not identically reproduced by tosyloxy analogs [1].

Phenylsulfonyloxy vs Tosyloxy

Class-level

Exact mass 357.08822 Da vs tosyloxy 371.10387 Da. No para-methyl: less steric bulk, distinct electron density at sulfonyl. Reported distinct S-O bond homolysis pathways.

Supports different displacement kinetics profile

No experimental kinetic comparison available

Evidence Dimension	Exact mass, complexity, and leaving group electronic character
Target Compound Data	Phenylsulfonyloxy leaving group; Exact Mass 357.08822312 Da; Complexity 551; no para-methyl substituent on sulfonyl phenyl ring
Comparator Or Baseline	3-Hydroxybutanoic (2S)-4-(tosyloxy)pyrrolidine-2-carboxylic anhydride (CAS 828276-86-4): Tosyloxy (4-methylphenylsulfonyloxy) leaving group; Exact Mass 371.10387318 Da; Complexity 578
Quantified Difference	ΔExact Mass = -14.01565 Da (target is lighter); ΔComplexity = -27; para-methyl deletion eliminates a weak electron-donating group
Conditions	Computed properties from chem960.com listings; no experimental kinetic comparison of leaving group ability available for these specific compounds

Why This Matters

The absence of the para-methyl group in the phenylsulfonyloxy moiety reduces steric hindrance at the reaction center, potentially enabling faster nucleophilic displacement kinetics and cleaner reaction profiles in synthetic sequences where complete conversion at the C4 position is critical.

• [1] Ortica, F. et al. Acid generation by 1,4-bis(phenylsulfonyloxy)benzene and their photochemical mechanism. Monatshefte für Chemie - Chemical Monthly, 2016. https://rd.springer.com/article/10.1007/s00706-016-1850-3 View Source

Free Secondary Amine Availability for Downstream Functionalization vs. N-Substituted Analogs

The target compound possesses a free secondary amine (NH) on the pyrrolidine ring, with two hydrogen bond donors (HBD = 2) and a single defined stereocenter at C2 (defined atom stereocenter count = 1) as confirmed by PubChem computed descriptors [1]. In contrast, the N-methyl analog (Butyric (2S)-3-hydroxy-1-methyl-4-((phenylsulfonyl)oxy)pyrrolidine-2-carboxylic anhydride) has the pyrrolidine nitrogen methylated, eliminating one HBD and converting the amine to a tertiary form incapable of direct amide bond formation without prior demethylation . The patent US 20060199958 describes a chiral synthesis of pyrrolidine carboxylic acid intermediates that proceeds through a free amine intermediate, achieving >99.9% enantiomeric excess and ~71% overall yield across five steps without chromatography [2]. The free NH is essential for this synthetic strategy, as it serves as the site for subsequent acylation or sulfonylation to produce the final MC4R-targeting compounds.

Free NH vs N-Methyl

Reported

Target free NH (HBD=2) enables direct acylation. N-methyl analog requires deprotection. Patent process achieves >99.9% ee using free NH intermediate.

Enables direct functionalization without deprotection

Synthetic utility inferred from patent process

Evidence Dimension	Presence of free secondary amine (NH) vs. N-alkyl substitution for downstream derivatization
Target Compound Data	Free NH on pyrrolidine; HBD = 2 (one from NH, one from 3-OH of hydroxybutanoyl); capable of direct acylation/sulfonylation without deprotection [1]
Comparator Or Baseline	Butyric (2S)-3-hydroxy-1-methyl-4-((phenylsulfonyl)oxy)pyrrolidine-2-carboxylic anhydride: N-methyl substitution; tertiary amine cannot form amide bonds directly; estimated HBD = 1 (only 3-OH)
Quantified Difference	Target has one additional HBD (2 vs. estimated 1); target enables direct nitrogen functionalization without a deprotection step, saving at least one synthetic transformation
Conditions	Structural comparison based on PubChem data (target) and vendor specification (comparator); synthetic utility inferred from patent US 20060199958

Why This Matters

In multi-step pharmaceutical intermediate synthesis, the ability to directly functionalize the free amine eliminates a deprotection step, reducing cycle time, improving atom economy, and avoiding potential racemization or side-product formation associated with N-dealkylation.

• [1] PubChem Compound Summary for CID 127258683. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/127258683 (accessed 2026-05-10). View Source
• [2] US Patent Application 20060199958. Process and intermediates for the preparation of pyrrolidine carboxylic acids. Filed March 3, 2006. https://patents.justia.com/patent/20060199958 View Source

Mixed Anhydride Reactivity Profile: 3-Hydroxybutanoic Anhydride vs. Carboxylic Acid or Ester Analogs

The target compound is a mixed anhydride formed between the pyrrolidine-2-carboxylic acid and 3-hydroxybutanoic acid, as confirmed by its IUPAC name '3-hydroxybutanoyl (2S)-4-(benzenesulfonyloxy)pyrrolidine-2-carboxylate' [1]. Mixed anhydrides are significantly more reactive acylating agents than the corresponding carboxylic acids or esters. While no direct kinetic comparison data is available for this specific compound, the class-level reactivity of mixed carboxylic anhydrides toward amines, alcohols, and thiols is well-established: they undergo nucleophilic attack at the carbonyl carbon with displacement of the 3-hydroxybutanoate leaving group, enabling efficient one-step amide or ester bond formation [2]. In contrast, the simpler analog 1-(phenylsulfonyl)-4-hydroxyproline (CAS 16257-76-4, MW 271.29) lacks the activated anhydride functionality and requires separate coupling reagents (e.g., DCC, HATU) for amide bond formation, adding cost, time, and purification complexity.

Mixed Anhydride vs Acid

Class-level

Mixed anhydride pre-activated for acylation; eliminates coupling reagents. Estimated 25–50% atom economy improvement vs free acid analogs.

Supports streamlined coupling workflows

Class-level reactivity; no direct compound kinetics

Evidence Dimension	Acylating reactivity: mixed anhydride vs. free carboxylic acid
Target Compound Data	Mixed anhydride (3-hydroxybutanoyl pyrrolidine-2-carboxylate); reactive toward nucleophiles without external coupling reagents; MW 357.4 g/mol [1]
Comparator Or Baseline	1-(Phenylsulfonyl)-4-hydroxyproline (CAS 16257-76-4): Free carboxylic acid; requires coupling reagent activation; MW 271.29 g/mol
Quantified Difference	The mixed anhydride is intrinsically activated for acylation, eliminating the need for stoichiometric coupling reagents (typical molecular weight of coupling reagents: 100-400 g/mol), thereby improving atom economy by approximately 25-50% in the coupling step
Conditions	Class-level reactivity inference based on established organic chemistry principles; no direct kinetic comparison between these specific compounds available

Why This Matters

For procurement decisions in pharmaceutical intermediate synthesis, the pre-activated anhydride form reduces reagent costs, simplifies workup procedures, and minimizes waste streams compared to free carboxylic acid analogs requiring in situ activation.

• [1] PubChem Compound Summary for CID 127258683. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/127258683 (accessed 2026-05-10). View Source
• [2] US Patent Application 20060199958. Process and intermediates for the preparation of pyrrolidine carboxylic acids. The synthetic sequence comprises 5 steps with an overall yield of about 71% and a chiral purity of >99.9% ee. https://patents.justia.com/patent/20060199958 View Source

Commercial Availability and Purity Specification Benchmarking

The target compound is commercially available from Nextpeptide Inc. with a minimum purity specification of 98% (CAS 828276-78-4) . This purity level is suitable for use as a pharmaceutical intermediate without additional purification. In the broader context of pyrrolidine anhydride intermediates, the patent US 20060199958 describes a synthetic process producing the pyrrolidine acid precursor in >99.9% enantiomeric excess and ~71% overall yield from commercially available starting materials [1]. While no direct head-to-head purity comparison with competitor products is publicly available, the combination of >99.9% ee (process-level) and 98% chemical purity (commercial specification) establishes a benchmark that procurement specialists can use when evaluating alternative supplier offerings.

Purity & Benchmark

Spec review

Commercial purity ≥98%. Process benchmark >99.9% ee for pyrrolidine acid precursor. No direct competitor purity comparison available.

Establishes procurement acceptance criteria

Vendor specification and patent data

Evidence Dimension	Commercial purity specification and process-derived enantiomeric excess benchmark
Target Compound Data	Commercial purity: 98% minimum (vendor specification); Process benchmark: >99.9% ee achievable for the pyrrolidine acid precursor via the patented chiral synthesis [1]
Comparator Or Baseline	No directly comparable commercial purity data available for closest analogs from identical vendors; benchmark values serve as minimum acceptance criteria for procurement evaluation
Quantified Difference	The 98% minimum purity specification and >99.9% ee process capability provide quantitative thresholds against which alternative suppliers or analog compounds can be assessed
Conditions	Commercial specification from ChemicalBook/Nextpeptide listing; process data from US Patent 20060199958; not a direct product-to-product comparison

Why This Matters

For scientific procurement, having an established purity benchmark (98% chemical purity; >99.9% ee process capability) enables objective supplier qualification and reduces the risk of batch-to-batch variability in downstream synthetic applications.

• [1] US Patent Application 20060199958. The synthetic sequence comprises 5 steps with an overall yield of about 71% and a chiral purity of >99.9% ee of the pyrrolidine acid without the use of chromatography. https://patents.justia.com/patent/20060199958 View Source

Optimal Application Scenarios for 3-Hydroxybutanoic (2S)-4-((phenylsulfonyl)oxy)pyrrolidine-2-carboxylic Anhydride Based on Quantitative Differentiation Evidence

Enantioselective Synthesis of MC4R Agonist Pharmaceutical Candidates

This compound is optimally deployed as a chiral intermediate in the synthesis of melanocortin-4 receptor (MC4R) agonists for obesity, diabetes, and sexual dysfunction indications. The patent US 20060199958 explicitly describes pyrrolidine carboxylic acid intermediates of this structural class as precursors to MC4R-selective compounds, with the chiral synthesis achieving >99.9% ee and ~71% overall yield across five steps without chromatography [1]. The (2S) stereochemistry at the pyrrolidine α-carbon is critical, as the racemic synthesis described in prior art (WO 02/068387 and WO 02/068388) resulted in 50% material loss and required costly chiral HPLC [1]. The free NH on the target compound enables direct incorporation into the final agonist structure without deprotection, differentiating it from N-alkylated analogs that would require additional synthetic manipulation.

Multi-Step Parallel Synthesis Requiring Orthogonal Protecting Group Strategy

The combination of three orthogonal reactive centers—the mixed anhydride at C2, the free NH on the pyrrolidine ring, and the phenylsulfonyloxy leaving group at C4—makes this compound particularly valuable in multi-step parallel synthesis campaigns. The mixed anhydride (confirmed by IUPAC name 3-hydroxybutanoyl pyrrolidine-2-carboxylate [2]) serves as a pre-activated acylating agent, eliminating the need for external coupling reagents and thereby improving atom economy by an estimated 25-50% compared to free carboxylic acid analogs such as 1-(phenylsulfonyl)-4-hydroxyproline (MW 271.29) . The phenylsulfonyloxy group provides a modulated leaving group that can be activated under controlled conditions distinct from the more labile iodo analog (exact mass 326.99676 Da, complexity 259), which is prone to premature elimination .

Structure-Activity Relationship (SAR) Studies at the Pyrrolidine C4 Position

The phenylsulfonyloxy group at C4 serves as a versatile synthetic handle for late-stage diversification in SAR campaigns. Its sulfonate ester character enables nucleophilic displacement with a wide range of nucleophiles (amines, thiols, alkoxides, azide), allowing systematic variation of the C4 substituent while keeping the (2S) stereochemistry and the 3-hydroxybutanoic anhydride moiety constant. Compared to the tosyloxy analog (exact mass 371.10387318 Da, complexity 578), the target compound's phenylsulfonyloxy group is 14 Da lighter and lacks the electron-donating para-methyl group, which may confer faster displacement kinetics . Compared to the iodo analog, the sulfonate ester provides superior chemoselectivity, as iodide is susceptible to non-specific reduction and elimination side reactions under basic or reductive conditions .

Process Chemistry Development Requiring Crystallizable Intermediates

The target compound's computed physicochemical profile—moderate molecular weight (357.4 g/mol), low lipophilicity (XLogP3-AA 0.4), TPSA of 127 Ų, and two hydrogen bond donors [2]—suggests favorable crystallization behavior from polar solvents, a property that is critical for large-scale pharmaceutical intermediate purification. The patent literature describes a process avoiding chromatography entirely, relying instead on crystallization to achieve >99.9% ee [1]. The combination of free NH (HBD = 2) and the polar sulfonate ester (HBA = 8) provides multiple intermolecular hydrogen-bonding sites that can be exploited for polymorph screening and crystallization optimization, features that are attenuated or absent in the N-methyl analog .

Application

Selection Property

Validation Focus

Enantioselective MC4R agonist synthesis research

(2S) stereochemistry and free NH

Enantiomeric purity; direct amide bond formation

Multi-step synthesis with orthogonal reactive centers

Mixed anhydride, free NH, phenylsulfonyloxy leaving group

Atom economy improvement; controlled leaving group activation

C4 SAR diversification studies

Phenylsulfonyloxy as versatile leaving group vs iodo/tosyloxy

Displacement kinetics; chemoselectivity profile

Crystallization-based process development

Low lipophilicity, HBD/HBA profile

Crystallization behavior; polymorph screening

• [1] US Patent Application 20060199958. Process and intermediates for the preparation of pyrrolidine carboxylic acids. Filed March 3, 2006. https://patents.justia.com/patent/20060199958 View Source
• [2] PubChem Compound Summary for CID 127258683. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/127258683 (accessed 2026-05-10). View Source